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Compound of Interest

Compound Name: 2-Ethylfuran-d5

Cat. No.: B12389244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical profile of 2-
Ethylfuran-d5, a deuterated analog of 2-ethylfuran. Due to the limited public availability of a

specific Certificate of Analysis, this document compiles representative data and methodologies

based on available technical information and common analytical practices for stable isotope-

labeled compounds.

Physicochemical and Purity Data
The following table summarizes the typical physicochemical properties and purity specifications

for 2-Ethylfuran-d5. This data is aggregated from various chemical suppliers and databases.
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Parameter Specification

Chemical Name 2-(Ethyl-d5)furan

Synonyms 2-Ethylfuran D5 (Ethyl D5)[1]

CAS Number 2477520-26-4[2][3]

Molecular Formula C₆D₅H₃O

Molecular Weight 101.16 g/mol [1][4]

Purity Approximately 90%[1][4]

Isotopic Enrichment
Not specified, but typically >98% for deuterated

standards

Appearance Neat liquid

Storage Recommended storage at +4°C[3]

Experimental Protocols
The purity and identity of 2-Ethylfuran-d5 are typically determined using a combination of

chromatographic and spectroscopic techniques. The following are representative experimental

protocols.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity Assessment
Gas chromatography coupled with mass spectrometry is a primary method for determining the

purity of volatile compounds like 2-Ethylfuran-d5 and for separating it from its non-deuterated

counterpart and other impurities.

Instrumentation:

Gas Chromatograph: Agilent 8890 GC System or equivalent

Mass Spectrometer: Agilent 5977B GC/MSD or equivalent

Column: Restek Rxi-5ms (30 m x 0.25 mm ID, 0.25 µm) or equivalent
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Injector: Split/Splitless injector

GC Conditions:

Injection Volume: 1 µL

Injector Temperature: 250 °C

Split Ratio: 10:1

Oven Program:

Initial Temperature: 40 °C, hold for 2 minutes

Ramp: 10 °C/min to 250 °C

Hold: 5 minutes at 250 °C

Carrier Gas: Helium at a constant flow of 1.2 mL/min

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Scan Range: m/z 35-350

Data Acquisition: Full Scan and/or Selected Ion Monitoring (SIM)

2-Ethylfuran-d5 is often used as an internal standard for the quantification of 2-ethylfuran and

other related furans in various matrices, such as food samples.[5][6] The analytical methods for

these applications often involve headspace (HS) or solid-phase microextraction (SPME) for

sample introduction.[5][6]
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Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
NMR spectroscopy is used to confirm the molecular structure and the position of the deuterium

labels.

Instrumentation:

Spectrometer: Bruker Avance III 400 MHz or equivalent

Solvent: Chloroform-d (CDCl₃)

¹H NMR (Proton NMR): The proton spectrum is expected to show signals corresponding to the

furan ring protons. The signals for the ethyl group protons will be absent or significantly

reduced due to deuteration.

²H NMR (Deuterium NMR): The deuterium spectrum will show signals corresponding to the

deuterium atoms on the ethyl group, confirming the location of the isotopic labels.

¹³C NMR (Carbon-13 NMR): The carbon spectrum will show signals for the carbon atoms in the

furan ring and the ethyl group. The signals for the deuterated carbons will show characteristic

splitting patterns (C-D coupling).

Quality Control and Analysis Workflow
The following diagram illustrates a typical workflow for the quality control and analysis of a

chemical reference standard like 2-Ethylfuran-d5.
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Figure 1. Quality Control Workflow for 2-Ethylfuran-d5
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Figure 1. Quality Control Workflow for 2-Ethylfuran-d5

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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